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Compound of Interest

Compound Name: Cy3.5

Cat. No.: B13390210

(E)-Cyanine 3.5 (Cy3.5) is an orange-red synthetic fluorescent dye from the cyanine family,
recognized for its high molar extinction coefficients and sharp spectral peaks.[1][2] Structurally,
it features a polymethine chain between two nitrogen-containing heterocyclic rings, a feature
that largely dictates its spectral behavior.[1] This guide provides an in-depth overview of the
core spectral characteristics of Cy3.5, detailed experimental protocols for their determination,
and visualized workflows for key applications.

Core Spectral Properties

The photophysical properties of Cy3.5 can exhibit slight variations depending on environmental
factors such as the solvent, as well as its specific chemical form (e.g., free acid vs. NHS ester).

[1] The data presented below is a consolidation of values reported across various suppliers and
research.
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Property Value

Notes

Excitation Maximum (Aex) ~579 - 591 nm

The peak wavelength for light
absorption. Reported values
include 579 nm, 581 nm, and
591 nm.[1][2][3][4][5]

Emission Maximum (Aem) ~591 - 604 nm

The peak wavelength for
fluorescence emission.
Reported values include 591
nm, 596 nm, and 604 nm.[1][2]

[3]4]

Molar Extinction Coeff. (€) 116,000 - 150,000 M—icm~1

A measure of how strongly the

dye absorbs light at its Aex.[1]
[31[6][7]

Fluorescence Quantum Yield

(®)

0.15-0.35

The ratio of photons emitted to
photons absorbed; this is
highly sensitive to the

molecular environment.[1][3][7]

[8]

Fluorescence Lifetime (1) ~0.5ns

The average time the molecule
stays in its excited state before
returning to the ground state.
Value reported in PBS.[9]

Stokes Shift ~12 - 23 nm

The difference in wavelength
between the excitation and
emission maxima. A commonly

cited value is ~15 nm.[1][2]

Experimental Protocols

Accurate determination of spectral properties requires precise and standardized

methodologies. The following protocols outline the procedures for measuring the key spectral

characteristics of Cy3.5.
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This protocol describes the determination of the maximum excitation (Aex) and emission (Aem)
wavelengths.

Apparatus:

o UV-Vis Spectrophotometer

o Calibrated Spectrofluorometer

e 1 cm path length quartz cuvettes
Methodology:

o Sample Preparation: Prepare a dilute solution of Cy3.5 in the desired solvent (e.g., PBS,
DMSO, methanol). The concentration should be adjusted to have an absorbance value
below 0.1 at the expected absorption maximum to prevent inner filter effects.[1][10]

e Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank.[11][12] Place
it in the spectrophotometer and record a baseline spectrum. This baseline will be subtracted
from the sample's spectrum.[11]

o Absorbance Spectrum:
o Rinse the cuvette with the Cy3.5 solution before filling it.

o Place the sample cuvette in the spectrophotometer and record the absorbance spectrum
across a relevant wavelength range (e.g., 400-700 nm).

o The wavelength at which the highest absorbance is recorded is the excitation maximum
(Aex).[11]

e Emission Spectrum:
o Using the same sample, place the cuvette in the spectrofluorometer.

o Set the excitation wavelength of the instrument to the Aex value determined in the
previous step.
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o Scan the emission wavelengths, starting approximately 10 nm above the excitation
wavelength and extending well beyond the expected emission peak (e.g., 590 nm to 750
nm).[1]

o The wavelength at which the highest fluorescence intensity is recorded is the emission
maximum (Aem).

The quantum yield is most reliably measured using the comparative method, which involves a
well-characterized fluorescent standard with a known quantum yield (®R).[13][14]

Methodology:

o Standard Selection: Choose a reference standard with absorption and emission properties
similar to Cy3.5.

o Sample Preparation: Prepare solutions of both the Cy3.5 sample (S) and the reference
standard (R) in the same solvent. Prepare a series of dilutions for each, ensuring the
absorbance at the chosen excitation wavelength remains below 0.1.[10]

o Data Acquisition:
o Measure the absorbance of each solution at the same excitation wavelength.

o Measure the fluorescence emission spectrum for each solution using identical
spectrofluorometer settings (excitation wavelength, slit widths).

o Integrate the area under the emission curve for both the sample (IS) and the reference

(IR).[1]

e Calculation: The quantum yield of the sample (®S) is calculated using the following equation:

[1]
PS=PR*(IS/IR) * (AR /AS) * (nS2/ nR?)
Where:

o @ is the quantum yield.
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[e]

| is the integrated fluorescence intensity.

o

Ais the absorbance at the excitation wavelength.

n is the refractive index of the solvent.

[¢]

[¢]

Subscripts S and R refer to the sample and reference, respectively.

Fluorescence lifetime is typically determined using Time-Correlated Single Photon Counting
(TCSPC).[15][16]

Apparatus:

e Pulsed laser source (picosecond diode laser)

 Single-photon sensitive detector

e TCSPC electronics

Methodology:

e Instrumentation Setup: The sample is placed in a TCSPC setup.

o Excitation: The sample is excited by short, repetitive laser pulses at the Aex of Cy3.5.[16]

e Photon Counting: The TCSPC electronics measure and record the time delay between each
laser pulse (start signal) and the arrival of the first emitted photon at the detector (stop
signal).[15]

o Data Analysis: This process is repeated millions of times to build a histogram of the number
of photons detected versus time after excitation. This histogram represents the fluorescence
decay curve. The fluorescence lifetime (1) is determined by fitting this decay curve to an
exponential function.

Mandatory Visualizations

The following diagrams illustrate key experimental and logical workflows involving Cy3.5.
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Caption: Experimental workflow for determining absorbance, emission, and quantum yield.

Workflow for Amine-Reactive Labeling with Cy3.5 NHS Ester
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in Amine-Free Buffer (pH 7-9) in Anhydrous DMSO or DMF
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(e.g., at -20°C, protected from light)
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Caption: Workflow for labeling biomolecules with Cy3.5 NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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